Cas no 2503206-34-4 (3-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-7-amine dihydrochloride)

• Product Name: 3-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-7-amine dihydrochloride
• CAS No: 2503206-34-4
• MF: C₇H₁₀ClF₃N₄
• MW: 242.629310131073
• MDL: MFCD32860025
• CID: 5416792
• PubChem ID: 154866226
• Update Time: 2025-05-19

3-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-7-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridin-7-amine, 5,6,7,8-tetrahydro-3-(trifluoromethyl)-, hydrochloride (1:2)
• 3-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-7-amine dihydrochloride

• MDL： MFCD32860025
• Inchi： 1S/C7H9F3N4.ClH/c8-7(9,10)6-13-12-5-3-4(11)1-2-14(5)6;/h4H,1-3,11H2;1H
• InChI Key： JPTGRRLPAQCQQY-UHFFFAOYSA-N
• SMILES： C(C1=NN=C2CC(N)CCN12)(F)(F)F.Cl

Additional information on 3-(trifluoromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-7-amine dihydrochloride

Comprehensive Overview of 3-(Trifluoromethyl)-5H,6H,7H,8H-1,2,4-Triazolo[4,3-a]Pyridin-7-Amine Dihydrochloride (CAS No. 2503206-34-4)

The compound 3-(trifluoromethyl)-5H,6H,7H,8H-1,2,4-triazolo[4,3-a]pyridin-7-amine dihydrochloride (CAS No. 2503206-34-4) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and the fused triazolo-pyridine ring system, make it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or a modulator of enzymatic activity, given the growing demand for targeted therapies in oncology and metabolic disorders.

In recent years, the scientific community has focused on the role of trifluoromethylated compounds in medicinal chemistry due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in this compound aligns with current trends in drug design, where fluorine-containing molecules are increasingly prioritized for their ability to improve pharmacokinetic properties. Additionally, the 1,2,4-triazole moiety is known for its diverse biological activities, ranging from antimicrobial to anti-inflammatory effects, making this compound a versatile candidate for further exploration.

The dihydrochloride salt form of 3-(trifluoromethyl)-5H,6H,7H,8H-1,2,4-triazolo[4,3-a]pyridin-7-amine enhances its solubility and stability, which are critical factors for formulation development. This is particularly relevant given the rising interest in oral bioavailability and drug delivery systems, as evidenced by frequent searches on platforms like PubMed and Google Scholar. The compound's potential as a small-molecule inhibitor has also sparked discussions in forums dedicated to precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the preparation of CAS No. 2503206-34-4 involves multi-step organic transformations, including cyclization and functional group modifications. The compound's triazolo-pyridine core is synthesized through innovative strategies that are often highlighted in academic publications and patent literature. Researchers are keen to optimize these synthetic routes to improve yields and reduce environmental impact, reflecting the broader industry shift toward green chemistry and sustainable synthesis.

The pharmacological profile of 3-(trifluoromethyl)-5H,6H,7H,8H-1,2,4-triazolo[4,3-a]pyridin-7-amine dihydrochloride is still under investigation, but preliminary studies suggest its relevance in modulating key signaling pathways. This aligns with the increasing focus on target identification and mechanism of action studies in drug discovery. As the demand for novel therapeutic agents grows, compounds like this are likely to play a pivotal role in addressing unmet medical needs, particularly in areas such as neurodegenerative diseases and autoimmune disorders.

In summary, 3-(trifluoromethyl)-5H,6H,7H,8H-1,2,4-triazolo[4,3-a]pyridin-7-amine dihydrochloride represents a promising chemical entity with broad applicability in life sciences. Its structural complexity and functional versatility make it a subject of ongoing research, driven by the need for innovative solutions in healthcare and biotechnology. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to advancements in molecular medicine and chemical biology.